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Compound of Interest

Compound Name: NH2-PEG1-CH2CHZ2-Boc

Cat. No.: B2362257

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling NH2-PEG1-CH2CH2-Boc. The following procedures
outline personal protective equipment (PPE) requirements, operational steps, and disposal
plans to ensure a safe laboratory environment. While a specific Safety Data Sheet (SDS) for
NH2-PEG1-CH2CH2-Boc is not readily available, this guidance is based on the safety profiles
of structurally similar compounds containing amine, polyethylene glycol (PEG), and tert-
Butyloxycarbonyl (Boc) functional groups.[1][2]

Physicochemical and Hazard Information

While one supplier classifies a similar Boc-NH-PEG-NH2 compound as non-hazardous under
Regulation (EC) No. 1272/2008, it is best practice to handle all chemicals with caution.[3] The
toxicological properties of NH2-PEG1-CH2CH2-Boc have not been thoroughly investigated.[3]
Potential hazards associated with similar PEGylated and amine-containing compounds include
skin and eye irritation.[4][5] Therefore, a conservative approach to handling is recommended.

Summary of Key Data
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Property Value Source(s)
CAS Number 1260092-46-3 [6]
Molecular Formula CoH19NOs3 [6]
Molecular Weight 189.25 g/mol [6]
Appearance C.:olc')rless. to light yellow 7]
liquid/solid

Purity >97% to 99.83% [61[7]
Storage (Pure Form) 4°C, protect from light [61[7]

-80°C for 6 months; -20°C for 1
Storage (In Solvent) ] [7]
month (protect from light)

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

A structured workflow is essential for minimizing risk and ensuring experimental consistency.
Adherence to the following operational steps and PPE requirements is mandatory.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of any potential vapors or aerosols.[4][8]

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling NH2-PEG1-CH2CH2-
Boc.
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety goggles with side
shields or a face shield.

To protect eyes from potential
splashes.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber, >0.11 mm

thickness).

To prevent skin contact.
Inspect gloves before use and

use proper removal technique.

[1](8]

Body Protection

Standard laboratory coat.

To protect skin and clothing

from contamination.[1][9]

Respiratory Protection

NIOSH-approved respirator if
aerosols or dust are

generated.

To prevent inhalation of

airborne particles.[1][10]

Step-by-Step Handling Procedure

Risk Assessment: Before beginning work, review this guide and any institutional standard

operating procedures (SOPSs).

Preparation: Ensure the work area, preferably a fume hood, is clean and uncluttered. Have a

spill kit and designated waste containers readily accessible.

Don PPE: Put on all required PPE as detailed in the table above.

Equilibration: Allow the container of NH2-PEG1-CH2CH2-Boc to warm to room temperature

before opening to prevent moisture condensation.[2][4]

Weighing and Dispensing: If the compound is a solid, handle it carefully to avoid creating

dust. For viscous liquids, gentle warming may be necessary for easier pipetting.[4] It is often

recommended to create a stock solution to facilitate handling.[5][11]

Post-Handling: After handling, thoroughly wash hands with soap and water.[1] Clean and

decontaminate all work surfaces and equipment.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination.
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Emergency Procedures

In the event of exposure, take the following immediate actions:

o Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation persists.[1][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek medical attention.[1][4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[1][4]

Disposal Plan

Proper disposal of NH2-PEG1-CH2CH2-Boc and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation: All materials contaminated with NH2-PEG1-CH2CH2-Boc, such as
gloves, pipette tips, and empty containers, must be collected in a designated and clearly
labeled hazardous waste container.[2][9]

» Waste Disposal: Dispose of chemical waste through a licensed professional waste disposal
service in accordance with local, state, and federal regulations.[1][2] Do not pour down the
drain or mix with other waste streams unless compatibility is confirmed.[2]

Visual Workflow for Safe Handling
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Preparation

1. Risk Assessment
Review safety guide and SOPs

;

2. Prepare Workspace
Work in fume hood, have spill kit ready

:

3. Don PPE
Gloves, lab coat, eye protection

Handling

4. Equilibrate Reagent
Allow to reach room temperature

:

5. Weigh & Dispense
Avoid dust/aerosols, consider stock solution

Post-Handling

6. Decontaminate
Clean workspace and equipment

:

7. Doff PPE
Remove PPE correctly

;

8. Wash Hands
Thoroughly with soap and water

Disposal

9. Collect Waste
Segregate contaminated materials

:

10. Dispose
Via licensed professional service

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling and disposal of NH2-PEG1-CH2CH2-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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